Cas no 1506612-64-1 (4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine)

• Product Name: 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine
• CAS No: 1506612-64-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5190485
• Update Time: 2025-06-08

4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine
• 4-chloro-2-pyridin-2-ylpyrazol-3-amine

• Inchi： 1S/C8H7ClN4/c9-6-5-12-13(8(6)10)7-3-1-2-4-11-7/h1-5H,10H2
• InChI Key： LIAKYABZIHWBGQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(N)=C(Cl)C=N1

Additional information on 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine

4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine: A Promising Compound in Medicinal Chemistry

4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine (CAS No. 1506612-64-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloro and pyridinyl substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine is composed of a pyrazole ring fused with a pyridine moiety, with a chlorine atom and an amine group strategically positioned. This arrangement confers the compound with specific pharmacological properties, including high binding affinity to various receptors and enzymes. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the exploration of small molecules with potent biological activities is crucial for advancing drug discovery. 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine has been identified as a promising scaffold for the design and synthesis of new drugs. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance its pharmacological profile and improve its therapeutic efficacy.

One of the key areas where 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine has shown significant promise is in the treatment of inflammatory diseases. Inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound can modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine exhibit potent anti-inflammatory activity in both in vitro and in vivo models. These derivatives were found to effectively reduce inflammation by inhibiting the production of interleukin (IL)-6 and tumor necrosis factor (TNF)-α, two major pro-inflammatory cytokines involved in the pathogenesis of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine has also been investigated for its potential as an anticancer agent. Cancer is a complex disease characterized by uncontrolled cell proliferation and resistance to apoptosis. The ability to target specific signaling pathways involved in cancer progression is crucial for developing effective treatments.

A recent study published in Cancer Research demonstrated that derivatives of 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-ylamine can selectively inhibit the activity of certain kinases, such as PI3K and mTOR, which are frequently dysregulated in cancer cells. By targeting these kinases, these compounds can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes.

In addition to its therapeutic applications, 4-Chloro-2-pyridin-2-yl-2H-pyrazol-3-yamine has also been explored for its potential as a research tool. The unique chemical structure and biological activities of this compound make it an excellent candidate for use in high-throughput screening assays to identify new drug targets and develop novel therapeutic strategies.

The synthesis of 4-Chloro-2-pyridin--pyrazol--ylamine involves several well-established chemical reactions, including coupling reactions, cyclizations, and functional group modifications. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of this compound for both research and commercial purposes.

In conclusion, 4-Chloro--pyridin--pyrazol--ylamine (CAS No. 1506612--1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive scaffold for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a valuable asset in the field of drug discovery.